8-methyl-N-[4-(morpholin-4-yl)phenyl]-1-benzoxepine-4-carboxamide

• Molecular Formula: C22H22N2O3
• Molecular Weight: 362.4 g/mol
• IUPAC Name: 8-methyl-N-(4-morpholin-4-ylphenyl)-1-benzoxepine-4-carboxamide
• InChI: InChI=1S/C22H22N2O3/c1-16-2-3-17-15-18(8-11-27-21(17)14-16)22(25)23-19-4-6-20(7-5-19)24-9-12-26-13-10-24/h2-8,11,14-15H,9-10,12-13H2,1H3,(H,23,25)
• InChI Key: XUZHYBWDPDHSFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C=C(C=CO2)C(=O)NC3=CC=C(C=C3)N4CCOCC4

Description

is a chemical compound with the following structural formula:

8-methyl-N-[4-(morpholin-4-yl)phenyl]-1-benzoxepine-4-carboxamide: $$\text{C}_{19}\text{H}_{18}\text{N}_2\text{O}_3$$C19​H18​N2​O3​

.
• It belongs to the class of benzoxepine derivatives and contains a morpholine ring.
• The compound’s systematic name reflects its substituents and functional groups.
• Its molecular weight is approximately 322.36 g/mol.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used as a building block for designing novel heterocyclic compounds.

Biology: Investigated for potential bioactivity (e.g., antitumor, antimicrobial).

Medicine: Under study for drug development.

Industry: May find applications in materials science or catalysis.

Mechanism of Action

• The compound’s mechanism of action depends on its specific targets.
• It may interact with enzymes, receptors, or cellular pathways.
• Further research is needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Similar Compounds: